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Compound of Interest

Compound Name:
3-(4-Chlorophenyl)oxolane-2,5-

dione

Cat. No.: B1362440 Get Quote

A Technical Guide to 3-(4-Chlorophenyl)oxolane-
2,5-dione
This technical guide provides an in-depth overview of 3-(4-Chlorophenyl)oxolane-2,5-dione,

a substituted succinic anhydride derivative. The information is tailored for researchers,

scientists, and professionals in the field of drug development and medicinal chemistry, focusing

on its chemical properties, synthesis, and potential for further investigation.

IUPAC Nomenclature and Chemical Structure
The compound with the systematic name 3-(4-Chlorophenyl)oxolane-2,5-dione is also

commonly referred to as 3-(4-chlorophenyl)succinic anhydride. It is a derivative of succinic

anhydride, where a hydrogen atom at the 3-position of the oxolane ring is substituted with a 4-

chlorophenyl group.

Chemical Structure:

SMILES Notation:O=C1OC(=O)C(C2=CC=C(Cl)C=C2)C1

Physicochemical Properties
The key physicochemical properties of 3-(4-Chlorophenyl)oxolane-2,5-dione are summarized

in the table below. This data is essential for its handling, characterization, and application in
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experimental settings.

Property Value

CAS Number 776-52-3

Molecular Formula C₁₀H₇ClO₃

Molecular Weight 210.61 g/mol

Appearance Solid (form may vary)

Melting Point 63 °C

Purity Typically ≥95%

Synthesis of 3-(4-Chlorophenyl)oxolane-2,5-dione
The synthesis of 3-(4-Chlorophenyl)oxolane-2,5-dione is typically achieved through the

dehydration of its corresponding dicarboxylic acid, 2-(4-chlorophenyl)succinic acid. This

intramolecular cyclization reaction is a standard method for the preparation of cyclic

anhydrides.[1] A common and effective laboratory-scale procedure involves the use of a

dehydrating agent such as acetyl chloride or acetic anhydride.[2][3]

Experimental Protocol: Dehydration of 2-(4-
chlorophenyl)succinic acid
This protocol describes a general procedure for the synthesis of 3-(4-Chlorophenyl)oxolane-
2,5-dione using a dehydrating agent.

Materials and Reagents:

2-(4-chlorophenyl)succinic acid

Acetyl chloride (or acetic anhydride)

Anhydrous ether (for washing)

Round-bottom flask
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Reflux condenser with a drying tube (e.g., filled with CaCl₂)

Heating mantle or oil bath

Büchner funnel and flask for vacuum filtration

Vacuum desiccator

Procedure:

In a clean, dry round-bottom flask, place 1 mole equivalent of 2-(4-chlorophenyl)succinic

acid.

Add 2-3 mole equivalents of acetyl chloride (or a suitable amount of acetic anhydride) to the

flask.

Fit the flask with a reflux condenser equipped with a drying tube to protect the reaction from

atmospheric moisture.

Gently heat the mixture to reflux using a heating mantle or oil bath. Continue heating until all

the solid 2-(4-chlorophenyl)succinic acid has dissolved. This may take one to two hours.

Once the reaction is complete (indicated by a clear solution), remove the heat source and

allow the solution to cool slowly to room temperature.

Further cool the flask in an ice bath to promote crystallization of the product.

Collect the crystalline 3-(4-Chlorophenyl)oxolane-2,5-dione by vacuum filtration using a

Büchner funnel.

Wash the collected crystals with two portions of cold, anhydrous ether to remove any

residual acetic acid and unreacted acetyl chloride.

Dry the purified product in a vacuum desiccator to remove all traces of solvent.

Visualized Workflows and Relationships

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1362440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams, created using the DOT language, illustrate the synthesis workflow and

the potential role of this compound as a chemical intermediate.

2-(4-chlorophenyl)succinic acid
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Caption: Synthesis workflow for 3-(4-Chlorophenyl)oxolane-2,5-dione.
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Caption: Role as a versatile chemical intermediate.

Potential Biological and Pharmacological
Significance
While direct biological studies on 3-(4-Chlorophenyl)oxolane-2,5-dione are not extensively

documented in publicly available literature, the structural motifs present in the molecule—the 4-

chlorophenyl group and the succinic anhydride core—are found in numerous biologically active

compounds. This suggests potential avenues for its investigation in drug discovery and

development.

The 4-Chlorophenyl Moiety: This group is a common substituent in medicinal chemistry,

known to enhance the pharmacological properties of various drug candidates. For instance,

compounds containing the 4-chlorophenyl group have demonstrated a wide range of

activities, including analgesic, antibacterial, and enzyme inhibitory effects.[3][4][5][6]

The Succinic Anhydride Core: Succinic anhydride and its derivatives are highly reactive and

serve as versatile intermediates in organic synthesis.[7] They are particularly useful as
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linkers in the development of prodrugs to improve properties such as water solubility and to

facilitate controlled drug release.[8] The anhydride ring can readily react with nucleophiles

like amines and alcohols on other molecules to form stable amide or ester linkages.

Given these characteristics, 3-(4-Chlorophenyl)oxolane-2,5-dione could be a valuable

building block for the synthesis of novel compounds with potential therapeutic applications. Its

reactivity allows for its conjugation to other pharmacophores, potentially leading to new

chemical entities with desired biological activities. Further research is warranted to explore its

reactivity profile and to evaluate the biological activities of its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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